Cas no 1342900-90-6 ((4-Chlorobutyl)cyclohexane)

• Product Name: (4-Chlorobutyl)cyclohexane
• CAS No: 1342900-90-6
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5282509
• Update Time: 2025-06-09

(4-Chlorobutyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• (4-CHLOROBUTYL)CYCLOHEXANE
• (4-Chlorobutyl)cyclohexane

• Inchi： 1S/C10H19Cl/c11-9-5-4-8-10-6-2-1-3-7-10/h10H,1-9H2
• InChI Key： MOYMSRFEQFNEOX-UHFFFAOYSA-N
• SMILES： ClCCCCC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 84.9
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Additional information on (4-Chlorobutyl)cyclohexane

Research Brief on (4-Chlorobutyl)cyclohexane (CAS: 1342900-90-6) in Chemical and Biomedical Applications

The compound (4-Chlorobutyl)cyclohexane (CAS: 1342900-90-6) has recently garnered attention in the chemical and biomedical research communities due to its potential applications in drug synthesis and material science. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic utility, and emerging biomedical relevance. Recent studies highlight its role as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of novel pharmaceuticals and agrochemicals.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of (4-Chlorobutyl)cyclohexane as a key building block for the synthesis of cyclohexane-based inhibitors targeting enzyme pathways involved in inflammatory diseases. The study demonstrated that derivatives of this compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), with improved selectivity profiles compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest potential applications in designing next-generation anti-inflammatory agents with reduced side effects.

Another significant application of (4-Chlorobutyl)cyclohexane was reported in a 2024 ACS Applied Materials & Interfaces paper, where it served as a precursor for developing novel polymer coatings with antimicrobial properties. The research team utilized the compound's reactive chloro group to create quaternary ammonium-functionalized polymers, which demonstrated broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This innovation holds promise for medical device coatings and hospital surface treatments to prevent healthcare-associated infections.

From a chemical synthesis perspective, recent advances in green chemistry have focused on optimizing the production of (4-Chlorobutyl)cyclohexane. A 2023 Organic Process Research & Development publication detailed a solvent-free, catalytic process that improved the yield of this intermediate while reducing environmental impact. The new method employed heterogeneous catalysis under mild conditions, achieving 92% yield with excellent purity, making it more suitable for large-scale pharmaceutical production.

In drug delivery research, scientists have investigated (4-Chlorobutyl)cyclohexane derivatives as components of self-assembling drug carriers. A 2024 Nature Communications study described how modified versions of this compound could form stable nanoparticles capable of encapsulating hydrophobic anticancer drugs. These nanoparticles demonstrated pH-responsive release properties, potentially enabling targeted delivery to tumor microenvironments while minimizing systemic toxicity.

Looking forward, the unique structural features of (4-Chlorobutyl)cyclohexane continue to inspire innovative applications across multiple disciplines. Current research directions include exploring its use in chiral catalyst development, as a scaffold for CNS-targeting drugs, and in the creation of advanced materials with stimuli-responsive properties. The compound's versatility and the recent methodological advances in its synthesis and modification suggest it will remain an important focus of chemical and biomedical research in the coming years.